Cas no 53921-04-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester)

1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester structure
53921-04-3 structure
Product Name:1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester
CAS No:53921-04-3
MF:C7H10N2O2
MW:154.166501522064
CID:2831004
PubChem ID:2753106
Update Time:2025-04-21

1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester
    • DTXSID50372966
    • 53921-04-3
    • AKOS003880902
    • Inchi: 1S/C7H10N2O2/c1-5-4-6(2)9(8-5)7(10)11-3/h4H,1-3H3
    • InChI Key: HUEYZDMZZGVKRW-UHFFFAOYSA-N
    • SMILES: O(C)C(N1C(C)=CC(C)=N1)=O

Computed Properties

  • Exact Mass: 154.074227566Da
  • Monoisotopic Mass: 154.074227566Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.1Ų

1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, methyl ester Related Literature

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.